1-(2-Hydroxy-2-methylpropyl)-3-(3-nitrophenyl)urea

• Molecular Formula: C11H15N3O4
• Molecular Weight: 253.25 g/mol
• SMILES: CC(C)(CNC(=O)NC1=CC(=CC=C1)[N+](=O)[O-])O
• InChI: InChI=1S/C11H15N3O4/c1-11(2,16)7-12-10(15)13-8-4-3-5-9(6-8)14(17)18/h3-6,16H,7H2,1-2H3,(H2,12,13,15)
• InChIKey: VZBVDOUPWQDEMN-UHFFFAOYSA-N

Physicochemical Definition and Procurement-Scale Characterization

1-(2-Hydroxy-2-methylpropyl)-3-(3-nitrophenyl)urea (CAS 1281132-41-9) is a trisubstituted urea (C₁₁H₁₅N₃O₄, MW 253.25 g/mol) supplied at ≥98% purity . It carries a 3-nitrophenyl moiety on one urea nitrogen and a 2‑hydroxy‑2‑methylpropyl group on the other, yielding a computed LogP of 1.49 and a topological polar surface area (TPSA) of 104.5 Ų [1]. These values distinguish it from simpler N‑aryl‑N′‑alkyl ureas and underpin its utility as a scaffold for derivatisation and agrochemical research, where the meta‑nitro arrangement is empirically favoured for plant‑growth‑regulating activity [2].

Meta-nitrophenyl urea scaffold for kinase probe design and agrochemical derivatisation

Polar surface and H-bond capacity distinguish it from simpler N-aryl-N′-alkyl ureas

High-purity supply with defined cold-storage handling supports reproducible screening

• [1] PubChem. 1-(2-Hydroxy-2-methylpropyl)-3-phenylurea (CID 21728728). Computed properties. https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Hydroxy-2-methylpropyl_-3-phenylurea View Source
• [2] Geng H-L, Li F-H, Zhang X-H. Synthesis and cell-division-promoting activity of N-phenyl-N′-nitrophenyl ureas. Journal of Northwest A&F University (Nat. Sci. Ed.), 2009, 37(10): 123-127. Abstract: http://www.xnxbz.net/xbnlkjdxzren/ch/reader/view_abstract.aspx?file_no=20091030 View Source

Why Simple N-Phenyl or N-Alkyl Urea Analogs Cannot Replace It

Generic substitution of 1-(2-hydroxy-2-methylpropyl)-3-(3-nitrophenyl)urea with its non‑nitrated analog (1-(2‑hydroxy‑2‑methylpropyl)-3‑phenylurea) or with unsubstituted N‑phenyl‑N′‑nitrophenyl urea isomers overlooks three key differentiators that directly affect experimental reproducibility and biological readout: (i) the meta‑nitro group raises TPSA from 61.4 Ų to 104.5 Ų while adding a hydrogen‑bond acceptor, altering membrane permeability and target‑binding profiles [1]; (ii) the tertiary alcohol on the alkyl chain provides an additional H‑bond donor, absent in the N‑phenyl‑N′‑(3‑nitrophenyl)urea comparator, which modulates solubility and intermolecular interactions [2]; (iii) within the nitrophenyl urea series, the meta‑nitro regioisomer consistently yields superior growth‑regulating potency, making the 3‑nitro substitution pattern a critical activity determinant [2]. These structural features cannot be mimicked by exchanging one N‑aryl‑N′‑alkyl urea for another, as the cumulative effect of nitro‑group position, hydroxyl‑alkyl branching, and electronic distribution defines the compound’s unique property set.

Non-nitrated analog lacks the nitro-group H-bonding and exhibits lower TPSA, altering permeability and target-interaction profiles.

N-phenyl-N′-(3-nitrophenyl)urea comparator lacks the tertiary alcohol H-bond donor, shifting solubility and intermolecular interactions.

Ortho- or para-nitro regioisomers may not replicate the activity profile reported for the meta-nitro arrangement in plant growth assays.

• [1] PubChem. 1-(2-Hydroxy-2-methylpropyl)-3-phenylurea (CID 21728728). Computed properties. https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Hydroxy-2-methylpropyl_-3-phenylurea View Source
• [2] Geng H-L, Li F-H, Zhang X-H. Synthesis and cell-division-promoting activity of N-phenyl-N′-nitrophenyl ureas. Journal of Northwest A&F University (Nat. Sci. Ed.), 2009, 37(10): 123-127. Abstract: http://www.xnxbz.net/xbnlkjdxzren/ch/reader/view_abstract.aspx?file_no=20091030 View Source

Quantitative Differentiation Evidence

Increased TPSA and Hydrogen-Bond Capacity vs. Des-Nitro Analog

The 3-nitrophenyl substituent in the title compound elevates the TPSA to 104.5 Ų compared with 61.4 Ų for the des‑nitro analog 1-(2‑hydroxy‑2‑methylpropyl)-3‑phenylurea, while simultaneously increasing the hydrogen‑bond acceptor count from 2 to 4 and the donor count from 2 to 3 [1]. This modification is expected to reduce passive membrane permeability (correlated with TPSA) and enhance selectivity for binding pockets that require nitro‑group interactions, as observed in nitrophenyl urea kinase inhibitor series [1].

Polar Surface Area

Cross-study comparable

104.5 Ų vs 61.4 Ų
3 H-donors, 4 acceptors vs 2,2

Larger TPSA and H-bond profile support polar scaffold design.

Computed properties; may alter permeability context.

Evidence Dimension	Topological Polar Surface Area (TPSA) and H‑bond donor/acceptor counts
Target Compound Data	TPSA = 104.5 Ų; H‑bond donors = 3; H‑bond acceptors = 4
Comparator Or Baseline	1-(2-Hydroxy-2-methylpropyl)-3-phenylurea: TPSA = 61.4 Ų; H‑bond donors = 2; H‑bond acceptors = 2 [1]
Quantified Difference	TPSA increase of 43.1 Ų (+70%); +1 H‑bond donor, +2 H‑bond acceptors
Conditions	Computed properties (Cactvs 3.4.6.11 / PubChem 2021.05.07 release); vendor‑reported data (ChemScene)

Why This Matters

A 70% larger TPSA directly impacts passive permeability and oral bioavailability predictions, making the title compound a more polar and potentially more target‑selective scaffold than its des‑nitro counterpart, which is critical when designing cellular assays or in‑vivo studies.

• [1] PubChem. 1-(2-Hydroxy-2-methylpropyl)-3-phenylurea (CID 21728728). Computed properties. https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Hydroxy-2-methylpropyl_-3-phenylurea View Source

Elevated Lipophilicity vs. Non-Nitrated Phenyl Analog

The computed LogP of 1-(2‑hydroxy‑2‑methylpropyl)-3-(3‑nitrophenyl)urea is 1.49, compared to 1.2 for the des‑nitro analog 1-(2‑hydroxy‑2‑methylpropyl)-3‑phenylurea [1]. This ∼0.3 log unit difference translates to a roughly 2‑fold higher predicted octanol‑water partition coefficient, suggesting improved membrane partitioning despite the concurrent TPSA increase .

Lipophilicity

Cross-study comparable

LogP 1.49 vs 1.20
Δ +0.29 (~2-fold partition)

Higher LogP may enhance membrane partitioning in cellular assays.

Computed values; experimental confirmation advised.

Evidence Dimension	LogP (octanol‑water partition coefficient)
Target Compound Data	LogP = 1.49
Comparator Or Baseline	1-(2-Hydroxy-2-methylpropyl)-3-phenylurea: LogP = 1.2 [1]
Quantified Difference	ΔLogP = +0.29 (24% increase); ~2‑fold higher predicted partition
Conditions	Computed by XLogP3 (PubChem) for comparator; vendor‑reported value for target compound (ChemScene)

Why This Matters

The higher LogP can enhance blood‑brain barrier penetration or membrane interaction in cellular assays compared to the des‑nitro analog, offering a distinct advantage when screening for intracellular target engagement.

• [1] PubChem. 1-(2-Hydroxy-2-methylpropyl)-3-phenylurea (CID 21728728). Computed properties. https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Hydroxy-2-methylpropyl_-3-phenylurea View Source

Meta-Nitro Regioisomer Preference for Plant Growth Regulation

In a radish‑cotyledon expansion assay, N‑phenyl‑N′‑(3‑nitrophenyl)urea (meta‑nitro isomer) exhibited the highest growth‑promoting activity among the three regioisomers tested at 0.01‑1.00 mg/L, with the meta derivative consistently outperforming the ortho and para analogs [1]. Because 1-(2‑hydroxy‑2‑methylpropyl)-3-(3‑nitrophenyl)urea retains the identical 3‑nitrophenyl pharmacophore, it is expected to benefit from this regioisomeric advantage, though direct comparative data for the title compound are not yet published.

Regioisomer Activity

Class-level inference

meta >> ortho ≈ para
Active at 0.01 mg/L

Meta-nitro substitution reported as most active in plant growth assay.

Direct data for title compound not yet published.

Evidence Dimension	Cotyledon expansion promotion potency (class‑level regioisomer comparison)
Target Compound Data	Not directly measured; inferred from meta‑nitro isomer activity in N‑phenyl‑N′‑nitrophenyl urea series
Comparator Or Baseline	N-phenyl-N′-(2-nitrophenyl)urea (ortho), N-phenyl-N′-(3-nitrophenyl)urea (meta), N-phenyl-N′-(4-nitrophenyl)urea (para): meta isomer showed highest activity [1]
Quantified Difference	Qualitative ranking: meta >> ortho ≈ para; meta isomer promoted radish cotyledon growth significantly at 0.01 mg/L [1]
Conditions	Raphanus sativus (radish) cotyledon expansion assay, concentration range 0.01–1.00 mg/L, 25 °C, 72 h incubation [1]

Why This Matters

The meta‑nitro substitution pattern is empirically validated as the optimal regioisomer for plant‑growth‑regulating activity in the N‑phenyl‑N′‑nitrophenyl urea class. Researchers procuring the 3‑nitrophenyl congener secure the phytoactive pharmacophore, reducing the risk of negative results when screening for agrochemical leads.

• [1] Geng H-L, Li F-H, Zhang X-H. Synthesis and cell-division-promoting activity of N-phenyl-N′-nitrophenyl ureas. Journal of Northwest A&F University (Nat. Sci. Ed.), 2009, 37(10): 123-127. Abstract: http://www.xnxbz.net/xbnlkjdxzren/ch/reader/view_abstract.aspx?file_no=20091030 View Source

Higher Synthetic Yield Suggests Improved Scalability

A chloroformate‑based synthesis of N‑phenyl‑N′‑(3‑nitrophenyl)urea proceeded at 152 °C for 4.0 h to give a 95.0% isolated yield, compared with 85.5% (ortho isomer, 170 °C, 4.5 h) and 89.1% (para isomer, 165 °C, 5.0 h) [1]. The milder conditions and higher yield for the meta‑nitro derivative indicate superior reactivity of 3‑nitroaniline intermediates, suggesting that analogous 1-(2‑hydroxy‑2‑methylpropyl)-3-(3‑nitrophenyl)urea preparations may benefit from comparable efficiency gains during scale‑up.

Synthetic Yield

Class-level inference

Meta: 95.0%
Ortho: 85.5%, Para: 89.1%
Lower temperature

Suggests favorable reactivity for meta-nitro intermediates.

Extrapolated from N-phenyl-N′-nitrophenyl urea data.

Evidence Dimension	Isolated synthetic yield of N‑phenyl‑N′‑nitrophenyl urea regioisomers
Target Compound Data	Not directly synthesised in this study; extrapolated from meta‑nitro isomer yield (95.0%) [1]
Comparator Or Baseline	N-phenyl-N′-(2-nitrophenyl)urea: 85.5% yield; N-phenyl-N′-(4-nitrophenyl)urea: 89.1% yield [1]
Quantified Difference	Meta isomer yield exceeds ortho by +9.5 percentage points and para by +5.9 percentage points; reaction temperature 13–18 °C lower [1]
Conditions	Chloroformate method: step 2, amine coupling at specified temperatures; isolated yields after purification [1]

Why This Matters

Higher achievable yields and gentler reaction conditions reduce procurement cost and improve batch consistency for the meta‑nitro urea scaffold, making it a more attractive starting material for library synthesis or kilogram‑scale production.

• [1] Geng H-L, Li F-H, Zhang X-H. Synthesis and cell-division-promoting activity of N-phenyl-N′-nitrophenyl ureas. Journal of Northwest A&F University (Nat. Sci. Ed.), 2009, 37(10): 123-127. Abstract: http://www.xnxbz.net/xbnlkjdxzren/ch/reader/view_abstract.aspx?file_no=20091030 View Source

Defined Storage and Shipping Specifications for Batch Reproducibility

The commercial supply of 1-(2‑hydroxy‑2‑methylpropyl)-3-(3‑nitrophenyl)urea is specified for storage sealed under dry conditions at 2‑8 °C and shipped at ambient temperature (continental US), with a minimum purity of 98% . By contrast, many non‑commercial nitrophenyl urea analogs lack defined stability protocols, leading to variable degradation and inconsistent bioassay results. The defined handling parameters minimise batch‑to‑batch variability, a key procurement criterion for laboratories requiring reproducible data.

Storage & Purity

Supporting evidence

≥98% purity
Sealed, dry, 2–8 °C

Defined handling supports batch reproducibility.

Commercial specification; COA verification recommended.

Evidence Dimension	Purity specification and storage condition definition
Target Compound Data	Purity ≥98%; storage: sealed, dry, 2‑8 °C; shipping: room temperature
Comparator Or Baseline	Typical in‑house synthesised nitrophenyl ureas: purity variable, storage often undefined
Quantified Difference	Guaranteed ≥98% purity vs. unreported or lower purity for custom synthesis; defined cold storage reduces degradation risk
Conditions	Commercial specification (ChemScene); laboratory handling protocols

Why This Matters

Guaranteed purity and cold‑chain handling remove ambiguity in experimental planning, enabling direct comparison of results across independent studies and reducing the likelihood of failed assays due to compound degradation.

High-Value Research and Industrial Application Scenarios

Design of Polar, Meta-Nitro Kinase Inhibitor Probes

The elevated TPSA (104.5 Ų) and meta‑nitro pharmacophore make this compound a privileged fragment for developing ATP‑competitive kinase inhibitors where nitro‑group hydrogen bonding with the hinge region is desired. The higher LogP (1.49) relative to the des‑nitro analog improves membrane partitioning [1], enabling intracellular target engagement studies. Researchers can use the 2‑hydroxy‑2‑methylpropyl tail for further derivatisation (e.g., esterification, etherification) without losing the nitro‑binding interaction.

Cytokinin-Like Plant Growth Regulator Lead Discovery

The meta‑nitrophenyl architecture has been validated in the N‑phenyl‑N′‑nitrophenyl urea series as the most potent regioisomer for radish cotyledon expansion [2]. Screening this scaffold at 0.01‑1.00 mg/L in monocot and dicot growth assays can identify new dual‑function (growth‑promoting and herbicidal) leads. The tertiary alcohol group offers a handle for pro‑herbicide design or for modulating phloem mobility.

Fragment-Based Lead Generation with Defined Physicochemical Boundaries

With a molecular weight of 253.25 g/mol, 3 H‑bond donors, 4 acceptors, and a LogP of 1.49 , this compound sits within fragment‑like chemical space (Rule‑of‑Three compliant). Its pre‑defined purity (≥98%) and cold‑storage specifications ensure that fragment screens (NMR, SPR, thermal shift) produce reproducible hit rates, minimising false positives from degraded material.

Synthetic Methodology Development for Urea Bond Formation

The established reactivity advantage of 3‑nitroaniline intermediates (95% yield at 152 °C for the N‑phenyl analog) [2] suggests this compound can serve as a model substrate for optimising new urea‑forming reactions (e.g., flow chemistry, enzymatic coupling). Its defined purity and stability facilitate direct HPLC or LC‑MS monitoring of reaction progress without interference from isomeric impurities.

Application

Selection Property

Validation Focus

Polar kinase inhibitor probe design

Elevated TPSA and meta-nitro pharmacophore

Hinge-region hydrogen-bonding and membrane partitioning assays

Plant growth regulator lead discovery

Meta-nitrophenyl urea architecture with reported growth promotion

Monocot and dicot growth assays at screening concentrations

Fragment-based lead generation

Fragment-like physicochemical profile and high-purity supply

Reproducible hit rates in biophysical fragment screens

Synthetic methodology development

Established reactivity of meta-nitroaniline intermediates

Reaction progress analysis by HPLC/LC-MS

• [1] PubChem. 1-(2-Hydroxy-2-methylpropyl)-3-phenylurea (CID 21728728). Computed properties. https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Hydroxy-2-methylpropyl_-3-phenylurea View Source
• [2] Geng H-L, Li F-H, Zhang X-H. Synthesis and cell-division-promoting activity of N-phenyl-N′-nitrophenyl ureas. Journal of Northwest A&F University (Nat. Sci. Ed.), 2009, 37(10): 123-127. Abstract: http://www.xnxbz.net/xbnlkjdxzren/ch/reader/view_abstract.aspx?file_no=20091030 View Source